4-Amino-n,2-dimethylbenzamide
Overview
Description
4-Amino-N,N-dimethylbenzamide is an important raw material and intermediate used in pharmaceuticals, agro-based, and dye stuff fields . It is very soluble in water .
Synthesis Analysis
The synthesis of 4-Amino-N,N-dimethylbenzamide involves various methods . One method involves reacting sodium tetraphenyl borate with 4-amino-N-[2-(diethylamino) ethyl] benzamide, chloride salt, and procainamide in deionized water at room temperature through an ion-associate reaction .Molecular Structure Analysis
The molecular structure of 4-Amino-N,N-dimethylbenzamide is characterized by infrared spectra, NMR, elemental analysis, and mass spectrometry . The InChI code is1S/C9H12N2O/c1-6-5-7 (10)3-4-8 (6)9 (12)11-2/h3-5H,10H2,1-2H3, (H,11,12) . Physical And Chemical Properties Analysis
4-Amino-N,N-dimethylbenzamide is a powder that is very soluble in water . It has a molecular weight of 164.21 .Scientific Research Applications
Pharmaceutical Applications
4-Amino-N,N-dimethylbenzamide is an important raw material and intermediate used in the pharmaceutical industry . It can be used in the synthesis of various drugs. However, the specific drugs that use this compound as an intermediate are not mentioned in the sources.
Agrochemical Applications
This compound also finds use in the agrochemical industry . It could be used in the synthesis of pesticides or other agrochemicals. The exact details of its use in this field are not provided in the sources.
Dye Stuff Applications
4-Amino-N,N-dimethylbenzamide is used in the dye stuff field . It could potentially be used in the synthesis of dyes or pigments. The specific dyes or pigments that use this compound as an intermediate are not mentioned in the sources.
Safety And Hazards
4-Amino-N,N-dimethylbenzamide may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised against use in food, drug, pesticide, or biocidal product use .
Relevant Papers The relevant papers retrieved include a study on the synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex . This paper discusses the synthesis, characterization, antibacterial activity, and computational study of the complex .
properties
IUPAC Name |
4-amino-N,2-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-6-5-7(10)3-4-8(6)9(12)11-2/h3-5H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYYYOWSDHHJLSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)C(=O)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-n,2-dimethylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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